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Compound of Interest

Compound Name: L-Azidonorleucine hydrochloride

Cat. No.: B3103948 Get Quote

CAS Number: 1454334-76-9

This technical guide provides an in-depth overview of L-Azidonorleucine hydrochloride
(ANL), a non-canonical amino acid that has become an indispensable tool for researchers,

scientists, and drug development professionals. ANL serves as a powerful probe for studying

protein synthesis, dynamics, and localization in a cell-selective and temporally controlled

manner. Its ability to be incorporated into nascent proteins and subsequently tagged via

bioorthogonal chemistry has opened new avenues for understanding complex biological

processes in vitro and in vivo.

Physicochemical Properties
L-Azidonorleucine hydrochloride is a white to off-white solid.[1] Its key physicochemical

properties are summarized in the table below for easy reference.
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Property Value Source(s)

CAS Number 1454334-76-9 [2][3]

Molecular Formula C₆H₁₃ClN₄O₂ [1][4]

Molecular Weight 208.65 g/mol [1][2]

Appearance White to off-white solid [1]

Purity >95.0% [5]

Solubility Soluble to 100 mM in water [2][3]

Storage (Solid) 4°C, sealed from moisture [1]

Storage (Stock Solution)
-20°C for 1 month; -80°C for 6

months
[1]

Mechanism of Action: A Methionine Surrogate for
Bioorthogonal Labeling
L-Azidonorleucine is an unnatural amino acid that functions as a surrogate for methionine.[2][3]

[6] The core of its utility lies in a two-step process that enables the specific labeling of newly

synthesized proteins.

First, for ANL to be incorporated into proteins, a mutant version of the methionyl-tRNA

synthetase (MetRS) is required.[2][3][7] The endogenous MetRS in mammalian cells does not

recognize ANL. However, engineered MetRS variants, such as the L274G mutant, possess a

modified active site that allows them to charge ANL onto the initiator and elongator methionine

tRNAs (tRNAMet).[3][4][7] By expressing this mutant MetRS in specific cells, researchers can

ensure that only those cells will incorporate ANL into their nascent polypeptide chains during

translation.[4][7]

Second, the incorporated ANL contains an azide (-N₃) group, which is a bioorthogonal handle.

This means it is chemically inert within the biological system but can react selectively with a

complementary functional group.[1][6] The azide group can undergo a highly efficient and

specific "click chemistry" reaction, such as the copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC) or the strain-promoted azide-alkyne cycloaddition (SPAAC), with molecules
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containing an alkyne group.[1][6] This allows for the covalent attachment of various reporter

tags, such as fluorophores for imaging or biotin for affinity purification and mass spectrometry-

based identification.[7]

This cell-selective labeling approach is the foundation for powerful techniques like

Bioorthogonal Non-Canonical Amino Acid Tagging (BONCAT) and Fluorescent Non-Canonical

Amino Acid Tagging (FUNCAT).[2][3]
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Step 1: Metabolic Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. rndsystems.com [rndsystems.com]

3. Cell-type-specific metabolic labeling of nascent proteomes in vivo - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Cell-type-specific metabolic labeling, detection and identification of nascent proteomes in
vivo | Springer Nature Experiments [experiments.springernature.com]

5. L-Azidonorleucine Hydrochloride 1454334-76-9 | Tokyo Chemical Industry Co., Ltd.
(APAC) [tcichemicals.com]

6. 6-Azido-L-norleucine HCl | 1454334-76-9 [chemicalbook.com]

7. Engineered Aminoacyl-tRNA Synthetase for Cell-Selective Analysis of Mammalian Protein
Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [L-Azidonorleucine Hydrochloride: A Technical Guide for
Advanced Protein Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3103948#l-azidonorleucine-hydrochloride-cas-
number-1454334-76-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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